Cas no 93323-67-2 (Pyrazole-1-acetic Acid, 3,5-diphenyl-)

• Product Name: Pyrazole-1-acetic Acid, 3,5-diphenyl-
• CAS No: 93323-67-2
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• MDL: MFCD00299897
• CID: 61622
• PubChem ID: 824607
• Update Time: 2024-10-26

Pyrazole-1-acetic Acid, 3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Diphenyl-1H-pyrazol-1-yl)acetic acid
• (3,5-Diphenyl-pyrazol-1-yl)-acetic acid
• 2-(3,5-diphenylpyrazol-1-yl)acetic acid
• 3,5-diphenyl- 1H-Pyrazole-1-acetic acid
• 1-Carboxymethyl-3,5-diphenyl-pyrazol
• 3,5-Diphenyl-1H-pyrazole-1-acetic acid (ACI)
• Pyrazole-1-acetic acid, 3,5-diphenyl- (7CI)
• SCHEMBL14972945
• 1H-pyrazole-1-acetic acid, 3,5-diphenyl-
• (3,5-diphenylpyrazol-1-yl)acetic acid
• STK506061
• 93323-67-2
• DB-079504
• IIHJYPFNYZEWPS-UHFFFAOYSA-N
• HMS1377B17
• CHEMBL1702330
• CCG-33362
• MFCD00299897
• AKOS000301292
• ALBB-009741
• SR-01000551344-1
• HMS2846I13
• 1H-Pyrazole-1-aceticacid, 3,5-diphenyl-
• 2-(3,5-diphenyl-1H-pyrazol-1-yl)aceticacid
• LS-03244
• CS-0156360
• D83136
• (3,5-diphenyl-1H-pyrazol-1-yl)acetic acid
• DTXSID40356452
• EU-0093578
• SMR000516008
• ChemDiv2_002855
• MLS001201420
• SR-01000551344
• Pyrazole-1-acetic Acid, 3,5-diphenyl-

• MDL： MFCD00299897
• Inchi： 1S/C17H14N2O2/c20-17(21)12-19-16(14-9-5-2-6-10-14)11-15(18-19)13-7-3-1-4-8-13/h1-11H,12H2,(H,20,21)
• InChI Key： IIHJYPFNYZEWPS-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=N1)O

Computed Properties

• Exact Mass: 278.10600
• Monoisotopic Mass: 278.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 496.2°C at 760 mmHg
• Flash Point: 253.9°C
• PSA: 55.12000
• LogP: 3.30170
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Pyrazole-1-acetic Acid, 3,5-diphenyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)